Cas no 5463-16-1 (2-bromo-n-heptylacetamide)

• Product Name: 2-bromo-n-heptylacetamide
• CAS No: 5463-16-1
• MF: C₉H₁₈BrNO
• MW: 236.149322032928
• CID: 942278
• PubChem ID: 225552
• Update Time: 2025-04-19

2-bromo-n-heptylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-n-heptylacetamide
• AC1L5E4B
• AC1Q27HS
• AG-A-38579
• AR-1D9707
• Brom-essigsaeure-heptylamid
• bromo-acetic acid heptylamide
• CTK6E0888
• N-Heptyl-bromcetamid
• N-heptylbromoacetamide
• NSC15101
• DTXSID30280015
• SCHEMBL6281759
• NSC-15101
• Bromacetamide, N-heptyl-
• 5463-16-1
• AKOS005348399

• MDL： MFCD12026528
• Inchi： 1S/C9H18BrNO/c1-2-3-4-5-6-7-11-9(12)8-10/h2-8H2,1H3,(H,11,12)
• InChI Key： IKIDKUUEELNQKF-UHFFFAOYSA-N
• SMILES： BrCC(NCCCCCCC)=O

Computed Properties

• Exact Mass: 235.05724
• Monoisotopic Mass: 235.057177
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1
• XLogP3: 3.2

Experimental Properties

• Density: 1.203
• Boiling Point: 326°C at 760 mmHg
• Flash Point: 150.9°C
• Refractive Index: 1.473
• PSA: 29.1
• LogP: 2.85880